Cas no 2172089-27-7 ({2-4-(chloromethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylethyl}dimethylamine)

• Product Name: {2-4-(chloromethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylethyl}dimethylamine
• CAS No: 2172089-27-7
• MF: C₁₀H₁₇ClN₄
• MW: 228.721780538559
• CID: 6141428
• PubChem ID: 165553739
• Update Time: 2025-10-27

{2-4-(chloromethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylethyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• {2-4-(chloromethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylethyl}dimethylamine
• {2-[4-(chloromethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]ethyl}dimethylamine
• EN300-1595239
• 2172089-27-7

• Inchi： 1S/C10H17ClN4/c1-14(2)5-6-15-10(8-3-4-8)9(7-11)12-13-15/h8H,3-7H2,1-2H3
• InChI Key： PNNZBIWBFYWRAP-UHFFFAOYSA-N
• SMILES： ClCC1=C(C2CC2)N(CCN(C)C)N=N1

Computed Properties

• Exact Mass: 228.1141743g/mol
• Monoisotopic Mass: 228.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34Ų

Additional information on {2-4-(chloromethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylethyl}dimethylamine

Chemical Compound CAS No 2172089-27-7: {2-[4-(chloromethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]ethyl}dimethylamine

The chemical compound with CAS No 2172089-27-7, named {2-[4-(chloromethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]ethyl}dimethylamine, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of triazoles, which are widely recognized for their versatility in organic synthesis and their applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a triazole ring system substituted with a chloromethyl group and a cyclopropyl group, along with a dimethylamine substituent. These substituents contribute to the compound's reactivity, stability, and potential for further functionalization.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. The presence of the chloromethyl group in this compound introduces additional functionality, such as the ability to undergo nucleophilic substitution reactions or serve as a leaving group in certain transformations. The cyclopropyl group adds strain and unique electronic properties to the molecule, potentially enhancing its interactions with biological targets. Meanwhile, the dimethylamine group provides basicity and can act as a site for further derivatization or as a ligand in coordination chemistry.

One of the most notable aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. For instance, the triazole ring can serve as a platform for click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is widely used in the construction of diverse molecular architectures. The chloromethyl group can also participate in various substitution reactions, enabling the incorporation of additional functional groups into the molecule. This makes {2-[4-(chloromethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]ethyl}dimethylamine a valuable building block in modern organic synthesis.

From an analytical standpoint, this compound has been studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided insights into its conformational preferences and stability under different conditions. For example, NMR studies have revealed that the cyclopropyl group induces significant ring strain but also enhances the reactivity of adjacent substituents. Additionally, MS analysis has confirmed the molecular formula and structure of this compound with high precision.

In terms of applications, {2-[4-(chloromethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]ethyl}dimethylamine has shown promise in several areas. In pharmaceutical research, it has been explored as a potential lead compound for developing new drug candidates targeting various therapeutic areas. Its unique combination of structural features makes it an attractive candidate for modulating enzyme activity or binding to specific receptors. In agrochemicals, this compound could serve as a precursor for developing new pesticides or herbicides with improved efficacy and selectivity.

Furthermore, recent advancements in green chemistry have led to innovative methods for synthesizing this compound using environmentally friendly reagents and conditions. For example, researchers have developed catalytic routes that minimize waste generation and reduce energy consumption during the synthesis process. These developments align with global efforts to promote sustainable chemical practices while maintaining high standards of product quality.

The study of {2-[4-(chloromethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-y]l ethyl}dimethylamine has also contributed to our understanding of triazole chemistry and its role in modern drug discovery. By leveraging computational tools such as molecular modeling and docking simulations, scientists can predict how this compound interacts with biological targets at the molecular level. This information is invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

In conclusion, {2-[4-(chloromethyl)-5-cyclopropyl-1H-1